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Compound of Interest

Compound Name: SD-2590 hydrochloride

Cat. No.: B1681697

Essential Safety and Handling Guide for SD-2590
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling SD-2590
hydrochloride, a potent matrix metalloproteinase (MMP) inhibitor. The following procedural
guidance is designed to ensure safe laboratory practices and proper disposal, fostering a
secure research environment.

Compound Information

SD-2590 hydrochloride is a potent inhibitor of several matrix metalloproteinases. While it is
not classified as a hazardous substance according to the Globally Harmonized System (GHS),
standard laboratory safety precautions should always be observed.
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Property Value Source
Molecular Weight 554.96 g/mol [1]
Formula C22H25F3N207S - HCI [1]
Appearance White to off-white solid

Purity >98% [1]
Solubility Soluble to 100 mM in water o

and DMSO
Storage Store at -20°C [1]

Personal Protective Equipment (PPE)

Adherence to standard laboratory PPE protocols is crucial for safe handling.

PPE Item Specification Rationale

Gloves Nitrile or latex gloves Prevents direct skin contact.
_ Protects eyes from potential

Eye Protection Safety glasses or goggles

splashes.

Protects skin and clothing from
Lab Coat Standard laboratory coat i
spills.

Operational Plan: Reconstitution and Handling

This section outlines the step-by-step procedure for preparing a stock solution of SD-2590
hydrochloride. The compound's solubility in both water and DMSO offers flexibility in solvent
choice depending on the experimental requirements.

Workflow for Stock Solution Preparation
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Caption: Workflow for the reconstitution of SD-2590 hydrochloride.

Detailed Protocol for Reconstitution (to 10 mM in DMSO)
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e Preparation:

o Allow the vial of lyophilized SD-2590 hydrochloride to equilibrate to room temperature
before opening.

o Briefly centrifuge the vial to ensure all the powder is collected at the bottom.
o Reconstitution:

o To prepare a 10 mM stock solution, add the appropriate volume of dimethyl sulfoxide
(DMSO) to the vial. For example, for 1 mg of SD-2590 hydrochloride (MW: 554.96), add
180.2 pL of DMSO.

o Vortex the vial or use a bath sonicator until the solid is completely dissolved. Visually
inspect the solution to ensure there are no particulates.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term stability.

Experimental Protocol: In Vitro MMP-2 Inhibition
Assay

This protocol provides a representative method for assessing the inhibitory activity of SD-2590
hydrochloride against MMP-2, a key enzyme in its target profile.

Workflow for MMP-2 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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